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Compound of Interest

Compound Name: L-838417

Cat. No.: B1674117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of L-838,417, a

subtype-selective GABA-A receptor modulator used in scientific research.[1][2] Given that a

specific Safety Data Sheet (SDS) is not readily available for this research compound, the

following guidelines are based on general principles for handling potentially hazardous

research chemicals and available data on L-838,417.

Personal Protective Equipment (PPE)
When handling L-838,417, a comprehensive approach to personal protection is essential to

minimize exposure. The following PPE is recommended, drawing from guidelines for handling

hazardous drugs.[3][4]
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PPE Category Recommendation Rationale

Gloves

Double gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection.

Gown Disposable, impervious gown.

Protects against splashes and

contamination of personal

clothing.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and aerosols.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Recommended when handling

the powder form to prevent

inhalation.

Operational Plan: Step-by-Step Handling
Procedures
A meticulous operational plan is critical to ensure safety and maintain the integrity of

experiments involving L-838,417.

1. Preparation and Weighing:

Conduct all handling of powdered L-838,417 within a certified chemical fume hood or a Class

II Biosafety Cabinet to minimize inhalation exposure.[3]

Use dedicated equipment (spatulas, weigh boats) for handling the compound.

Before weighing, ensure the balance is clean and placed on a stable surface inside the

containment unit.

Carefully weigh the desired amount of L-838,417, avoiding the creation of dust.

2. Solution Preparation:
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L-838,417 can be dissolved in solvents such as DMSO.[5]

Add the solvent slowly to the powdered compound in a closed container to prevent

splashing.

If sonication is required for dissolution, ensure the container is properly sealed.[5]

3. Administration (In Vivo Studies):

For animal studies, L-838,417 has been administered via intraperitoneal (i.p.) injection.[6][7]

Use appropriate animal handling and restraint techniques to ensure the safety of both the

researcher and the animal.

Administer the prepared solution using a sterile syringe and needle.

4. Storage:

Store stock solutions of L-838,417 at -20°C for up to one month or at -80°C for up to six

months.[8]

Keep the compound in a tightly sealed, clearly labeled container in a designated and secure

storage area.

Disposal Plan
Proper disposal of L-838,417 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Contaminated PPE: All disposable PPE (gloves, gowns, etc.) should be considered

contaminated and disposed of in a designated hazardous waste container immediately after

use.[4]

Unused Compound and Solutions: Unused L-838,417 and its solutions should be disposed

of as hazardous chemical waste in accordance with institutional and local regulations. Do not

pour down the drain.
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Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) should be placed in a

hazardous waste container. Reusable glassware should be decontaminated by soaking in a

suitable cleaning solution before washing.

Quantitative Data Summary
The following table summarizes key quantitative data for L-838,417.

Property Value Source

Molecular Formula C19H19F2N7O [9]

Molecular Weight 399.4 g/mol [9]

Binding Affinity (Ki)
α1: 267 nM, α2: 0.67 nM, α3:

1.67 nM, α5: 2.25 nM
[8]

Solubility in DMSO 12 mg/mL (29.38 mM) [5]

In Vivo Dosage (Rats) 0.5 - 4.0 mg/kg (i.p.) [6][7]

Visualizations
Experimental Workflow for Handling L-838,417
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Caption: A flowchart outlining the key steps for the safe handling of L-838,417 from preparation

to disposal.
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Caption: A diagram illustrating the selective action of L-838,417 on different GABA-A receptor

subtypes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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